Cas no 730-28-9 (1,1''-but-2-yne-1,4-diyldiazepane)
730-28-9 structure
Product Name:1,1''-but-2-yne-1,4-diyldiazepane
1,1''-but-2-yne-1,4-diyldiazepane Chemical and Physical Properties
Names and Identifiers
-
- 1,1''-but-2-yne-1,4-diyldiazepane
- 1-[4-(azepan-1-yl)but-2-ynyl]azepane
- 1-(4-(1-Azepanyl)-2-butynyl)azepane
- AG-G-88373
- CTK5D7261
- NSC407434
- NSC-407434
- SureCN9733197
- 730-28-9
- UNII-3HG052TF3I
- 1H-AZEPINE, 1,1'-(2-BUTYNE-1,4-DIYL)BIS(HEXAHYDRO-
- Anti-T
- DTXSID30223280
- 1,1'-(2-BUTYNE-1,4-DIYL)BIS(HEXAHYDRO-1H-AZEPINE)
- SCHEMBL9733197
- HEXAMETHYLENIMINE, 1,1'-(2-BUTYNYLENE)DI-
- 3HG052TF3I
- NSC 407434
-
- Inchi: 1S/C16H28N2/c1-2-6-12-17(11-5-1)15-9-10-16-18-13-7-3-4-8-14-18/h1-8,11-16H2
- InChI Key: SPHPCGYXRFWXPR-UHFFFAOYSA-N
- SMILES: N1(CC#CCN2CCCCCC2)CCCCCC1
Computed Properties
- Exact Mass: 248.22544
- Monoisotopic Mass: 248.225
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 6.5Ų
Experimental Properties
- Density: 0.953
- Boiling Point: 357.5°C at 760 mmHg
- Flash Point: 155.6°C
- Refractive Index: 1.503
- PSA: 6.48
- LogP: 2.61760
1,1''-but-2-yne-1,4-diyldiazepane Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
730-28-9 (1,1''-but-2-yne-1,4-diyldiazepane) Related Products
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